Choline, thiocyanate, 4-hydroxy-3,5-dimethoxycinnamate
Choline, thiocyanate, 4-hydroxy-3,5-dimethoxycinnamate
Brand Name:
Vulcanchem
CAS No.:
7431-77-8
VCID:
VC0192392
InChI:
InChI=1S/C16H23NO5.CHNS/c1-17(2,3)8-9-22-15(18)7-6-12-10-13(20-4)16(19)14(11-12)21-5;2-1-3/h6-7,10-11H,8-9H2,1-5H3;3H
SMILES:
Molecular Formula:
C16H24NO5·CNS
Molecular Weight:
368.4 g/mol
Choline, thiocyanate, 4-hydroxy-3,5-dimethoxycinnamate
CAS No.: 7431-77-8
Natural Products
VCID: VC0192392
Molecular Formula: C16H24NO5·CNS
Molecular Weight: 368.4 g/mol
| CAS No. | 7431-77-8 |
|---|---|
| Product Name | Choline, thiocyanate, 4-hydroxy-3,5-dimethoxycinnamate |
| Molecular Formula | C16H24NO5·CNS |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | 2-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxyethyl-trimethylazanium;thiocyanate |
| Standard InChI | InChI=1S/C16H23NO5.CHNS/c1-17(2,3)8-9-22-15(18)7-6-12-10-13(20-4)16(19)14(11-12)21-5;2-1-3/h6-7,10-11H,8-9H2,1-5H3;3H |
| Standard InChIKey | YLELSNOPYHTYTB-UHFFFAOYSA-N |
| Isomeric SMILES | C[N+](C)(C)CCOC(=O)/C=C/C1=CC(=C(C(=C1)OC)O)OC.C(#N)[S-] |
| Canonical SMILES | C[N+](C)(C)CCOC(=O)C=CC1=CC(=C(C(=C1)OC)O)OC.C(#N)[S-] |
| Synonyms | 4-Hydroxy-3,5-dimethoxycinnamate choline thiocyanate |
| PubChem Compound | 22155122 |
| Last Modified | Nov 11 2021 |
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